Cas no 2167913-75-7 (6-amino-5-(pyridin-4-yl)-2-sulfanyl-3,4-dihydropyrimidin-4-one)

• Product Name: 6-amino-5-(pyridin-4-yl)-2-sulfanyl-3,4-dihydropyrimidin-4-one
• CAS No: 2167913-75-7
• MF: C₉H₈N₄OS
• MW: 220.251019477844
• CID: 6223326
• PubChem ID: 165520458
• Update Time: 2025-05-21

6-amino-5-(pyridin-4-yl)-2-sulfanyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-5-(pyridin-4-yl)-2-sulfanyl-3,4-dihydropyrimidin-4-one
• EN300-1452199
• 2167913-75-7

• Inchi： 1S/C9H8N4OS/c10-7-6(5-1-3-11-4-2-5)8(14)13-9(15)12-7/h1-4H,(H4,10,12,13,14,15)
• InChI Key： PTKBQNYDTLVZIU-UHFFFAOYSA-N
• SMILES： S=C1NC(C(=C(N)N1)C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 220.04188206g/mol
• Monoisotopic Mass: 220.04188206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 112Ų

Additional information on 6-amino-5-(pyridin-4-yl)-2-sulfanyl-3,4-dihydropyrimidin-4-one

6-Amino-5-(Pyridin-4-Yl)-2-Sulfanyl-3,4-Dihydropyrimidin-4-One: A Comprehensive Overview

CAS No. 2167913-75-7, commonly referred to as 6-amino-5-(pyridin-4-yl)-2-sulfanyl-3,4-dihydropyrimidin-4-one, is a chemically synthesized compound with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural properties and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific diseases.

The molecular structure of 6-amino-5-(pyridin-4-yl)-2-sulfanyl-3,4-dihydropyrimidin-4-one is characterized by a dihydropyrimidine ring system, which is a well-known scaffold in medicinal chemistry. The presence of an amino group at position 6 and a pyridine moiety at position 5 introduces significant electronic and steric effects, enhancing its binding affinity to various biological targets. Additionally, the sulfanyl group at position 2 contributes to the compound's stability and solubility, making it an attractive candidate for further exploration.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and modular assembly strategies. These methods not only improve yield but also allow for the introduction of functional groups at specific positions, facilitating structure-property relationship studies. For instance, researchers have explored the substitution patterns at the pyridine ring to optimize pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

In terms of biological activity, 6-amino-5-(pyridin-4-yl)-2-sulfanyl-3,4-dihydropyrimidin-4-one has demonstrated potent inhibitory effects against several enzymes and receptors implicated in diseases like cancer, inflammation, and neurodegenerative disorders. For example, studies have shown that this compound can inhibit cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. Such findings underscore its potential as a lead compound for anti-cancer drug development.

Beyond enzymatic inhibition, this compound has also been investigated for its antioxidant and anti-inflammatory properties. Its ability to scavenge free radicals and modulate inflammatory pathways makes it a promising candidate for treating conditions associated with oxidative stress and chronic inflammation. Recent preclinical studies have validated these effects using in vitro models and animal experiments, providing a strong foundation for future clinical trials.

The versatility of CAS No. 2167913-75-7 extends to its application in materials science. Researchers have explored its use as a building block for constructing advanced materials with tailored electronic properties. For instance, the dihydropyrimidine core can be incorporated into conjugated systems to enhance charge transport capabilities, making it relevant for applications in organic electronics.

In conclusion, 6-amino-5-(pyridin-4-yl)-2-sulfanyl-3,4-dihydropyrimidin-4-one represents a valuable addition to the arsenal of compounds being studied for their therapeutic and material applications. With ongoing research uncovering new insights into its properties and mechanisms of action, this compound holds immense promise for advancing both medicine and materials science.